Cas no 83041-29-6 (1-(5-Isopropyltetrahydro-2-furanyl)-3,3-dimethyl-2-butanone)

• Product Name: 1-(5-Isopropyltetrahydro-2-furanyl)-3,3-dimethyl-2-butanone
• CAS No: 83041-29-6
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 988487
• PubChem ID: 546099
• Update Time: 2025-04-20

1-(5-Isopropyltetrahydro-2-furanyl)-3,3-dimethyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isopropyltetrahydro-2-furanyl)-3,3-dimethyl-2-butanone
• 3,3-dimethyl-1-(5-propan-2-yloxolan-2-yl)butan-2-one
• 1-(5-Isopropyltetrahydro-2-furanyl)-3,3-dimethyl-2-butanone #
• 2-Butanone, 3,3-dimethyl-1-[5-(1-methylethyl)tetrahydrofuran-2-yl]-
• DTXSID70338064
• 83041-29-6
• BEXBOQQMFNJBMO-UHFFFAOYSA-N

• Inchi： 1S/C13H24O2/c1-9(2)11-7-6-10(15-11)8-12(14)13(3,4)5/h9-11H,6-8H2,1-5H3
• InChI Key： BEXBOQQMFNJBMO-UHFFFAOYSA-N
• SMILES： O1C(CC(C(C)(C)C)=O)CCC1C(C)C

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų